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molecular formula C9H9BrF3NO2S B8425139 Benzenesulfonamide, 4-bromo-N,N-dimethyl-2-(trifluoromethyl)-

Benzenesulfonamide, 4-bromo-N,N-dimethyl-2-(trifluoromethyl)-

Cat. No. B8425139
M. Wt: 332.14 g/mol
InChI Key: MDRXWOJPKUJFHZ-UHFFFAOYSA-N
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Patent
US07723332B2

Procedure details

In an analogous manner to General Procedure A, 4-Bromo-2-trifluoromethylbenzenesulfonyl chloride (0.50 g, 1.54 mmol) and dimethylamine (10 mL, 33% in ethanol) were stirred in sealed tube for 16 hours. 4-bromo-N,N-dimethyl-2-(trifluoromethyl)benzenesulfonamide (0.41 g, 80%) was provided after purification. MS (ESI) m/z 332. HPLC purity 100.0% at 210-370 nm, 9.3 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.
Name
4-Bromo-2-trifluoromethylbenzenesulfonyl chloride
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
dimethylamine
Quantity
10 mL
Type
reactant
Reaction Step One
Name
4-bromo-N,N-dimethyl-2-(trifluoromethyl)benzenesulfonamide
Yield
80%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[C:4]([C:12]([F:15])([F:14])[F:13])[CH:3]=1.[CH3:16][NH:17][CH3:18]>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([N:17]([CH3:18])[CH3:16])(=[O:10])=[O:9])=[C:4]([C:12]([F:15])([F:14])[F:13])[CH:3]=1

Inputs

Step One
Name
4-Bromo-2-trifluoromethylbenzenesulfonyl chloride
Quantity
0.5 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)Cl)C(F)(F)F
Name
dimethylamine
Quantity
10 mL
Type
reactant
Smiles
CNC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-bromo-N,N-dimethyl-2-(trifluoromethyl)benzenesulfonamide
Type
product
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)N(C)C)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.41 g
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.